Cas no 197504-52-2 (2H-1-Benzothiopyran-2-one, 4-hydroxy-3-(phenylmethyl)-)

• Product Name: 2H-1-Benzothiopyran-2-one, 4-hydroxy-3-(phenylmethyl)-
• CAS No: 197504-52-2
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 3872220
• PubChem ID: 10683337
• Update Time: 2025-04-22

2H-1-Benzothiopyran-2-one, 4-hydroxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-2-one, 4-hydroxy-3-(phenylmethyl)-
• DTXSID201219480
• 197504-52-2
• 4-Hydroxy-3-(phenylmethyl)-2H-1-benzothiopyran-2-one

• Inchi： 1S/C16H12O2S/c17-15-12-8-4-5-9-14(12)19-16(18)13(15)10-11-6-2-1-3-7-11/h1-9,18H,10H2
• InChI Key： VEYDQVRRPRLKPW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=CC1=2)=O)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 268.05580079Da
• Monoisotopic Mass: 268.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų